3-chloro-N-(4-propoxybenzyl)propanamide

• IUPAC Name: 3-chloro-N-[(4-propoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C13H18ClNO2/c1-2-9-17-12-5-3-11(4-6-12)10-15-13(16)7-8-14/h3-6H,2,7-10H2,1H3,(H,15,16)
• InChI Key: JVEBLFYMCGKSIK-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)CNC(=O)CCCl
• Molecular Formula: C13H18ClNO2
• DSSTOX Substance ID: DTXSID20366251
• Molecular Weight: 255.74 g/mol
• CAS No.: 2364-78-5

Description

3-Chloro-N-(4-propoxybenzyl)propanamide is a chloro-substituted propanamide derivative featuring a 4-propoxybenzyl group attached to the amide nitrogen. This compound (CAS: 2364-78-5; molecular formula: C₁₃H₁₈ClNO₂) is widely utilized in pharmaceutical and chemical research as a synthetic intermediate for bioactive molecules . Its structural uniqueness lies in the propoxybenzyl moiety, which enhances lipophilicity and influences molecular interactions, making it valuable in drug discovery and organic synthesis .

Biological Activity

3-Chloro-N-(4-propoxybenzyl)propanamide is a compound that has garnered attention for its potential biological activities, particularly in the context of inflammation and neurodegenerative diseases. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound's structure consists of a propanamide backbone with a chloro and a propoxybenzyl group. This structural configuration is crucial for its interaction with biological targets.

Research indicates that 3-chloro-N-(4-propoxybenzyl)propanamide may exert its effects through modulation of the NLRP3 inflammasome, a critical component in the immune response. The NLRP3 inflammasome plays a significant role in the maturation and secretion of pro-inflammatory cytokines such as IL-1β and IL-18. Dysregulation of this pathway is implicated in various diseases, including Alzheimer's disease and other neurodegenerative disorders .

In Vitro Studies

In vitro assays have demonstrated that 3-chloro-N-(4-propoxybenzyl)propanamide inhibits the activation of the NLRP3 inflammasome. For instance, studies show that treatment with this compound reduces IL-1β production in macrophages stimulated with lipopolysaccharides (LPS), suggesting its potential as an anti-inflammatory agent .

Concentration (μM)	IL-1β Production (%)	TNF-α Production (%)
0	100	100
10	40	90
20	20	70

In Vivo Studies

In vivo studies further support these findings. Mice treated with 3-chloro-N-(4-propoxybenzyl)propanamide exhibited significantly lower levels of IL-1β following LPS challenge compared to controls. This suggests that the compound effectively engages the NLRP3 inflammasome pathway in living organisms .

Pharmacokinetics

Pharmacokinetic studies are essential for understanding how the compound behaves within biological systems. Initial findings indicate that 3-chloro-N-(4-propoxybenzyl)propanamide has moderate oral bioavailability, which may limit its therapeutic application unless modified for better absorption .

Case Studies

Several case studies highlight the potential therapeutic applications of 3-chloro-N-(4-propoxybenzyl)propanamide:

• Neurodegenerative Disorders : In models of Alzheimer's disease, this compound has been shown to reduce neuroinflammation and improve cognitive function, suggesting a protective role against neurodegeneration.
• Autoimmune Diseases : Clinical observations indicate that patients with autoimmune conditions may benefit from treatment with compounds targeting the NLRP3 inflammasome, including 3-chloro-N-(4-propoxybenzyl)propanamide.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physical and Spectral Properties

Aromatic Substituent Variations

• 3-Chloro-N-(4-chlorophenyl)propanamide (NC08): Substituent: 4-Chlorophenyl. Melting Point: 123–125°C (vs. Spectral Data: IR peaks at 3290 cm⁻¹ (N–H) and 1653 cm⁻¹ (amide C=O) . Key Difference: The absence of a benzyl group reduces steric hindrance, leading to lower melting points compared to benzyl-substituted analogs.
• 3-Chloro-N-(4-methoxybenzyl)propanamide: Substituent: 4-Methoxybenzyl. Molecular Weight: 227.69 g/mol (vs. 255.75 g/mol for the target compound).

Alkoxy Chain Length Variations

• 3-Chloro-N-(4-ethoxyphenyl)propanamide: Substituent: 4-Ethoxyphenyl. Molecular Formula: C₁₁H₁₄ClNO₂. Key Difference: Shorter ethoxy chains may reduce lipophilicity compared to propoxy analogs, affecting solubility and bioavailability .

Heterocyclic and Complex Substituents

• Compound 7d (3-Chloro-N-(4-oxo-2-(phenoxymethyl)quinazolin-3-yl)propanamide): Substituent: Quinazolinone ring with phenoxymethyl. Melting Point: 138–140°C; Yield: 69%. Spectral Data: IR peaks at 3290 cm⁻¹ (N–H) and 1680 cm⁻¹ (amide C=O) .
• Compound SI-12 (3-Chloro-N-(4-(3,4-dimethoxyphenylpropanoyl)phenyl)propanamide): Substituent: Dimethoxyphenylpropanoyl. Yield: 88% (higher than NC08 and 7d). Key Difference: Electron-rich dimethoxy groups enhance solubility and reactivity, enabling efficient synthesis under mild conditions .

Crystallographic and Hydrogen-Bonding Analysis

• 3-Chloro-N-(4-methoxyphenyl)propanamide :
  • Crystallographic Data: C=O bond length = 1.2326 Å; C(=O)–N bond = 1.3416 Å.
  • Packing: N–H···O and C–H···O interactions form chains along the crystallographic a-axis .
  • Key Insight : The absence of a benzyl group simplifies packing, while methoxy participation in hydrogen bonding stabilizes the crystal lattice .